Cas no 891842-83-4 (Pyridine, 2-bromo-6-(2-methylpropoxy)-)

Pyridine, 2-bromo-6-(2-methylpropoxy)- structure
891842-83-4 structure
Product Name:Pyridine, 2-bromo-6-(2-methylpropoxy)-
CAS No:891842-83-4
MF:C9H12BrNO
MW:230.10168170929
CID:1938037
PubChem ID:63964040
Update Time:2025-04-21

Pyridine, 2-bromo-6-(2-methylpropoxy)- Chemical and Physical Properties

Names and Identifiers

    • Pyridine, 2-bromo-6-(2-methylpropoxy)-
    • 891842-83-4
    • VOPULGNFFAHCAZ-UHFFFAOYSA-N
    • SCHEMBL3850427
    • 2-bromo-6-(2-methylpropoxy)pyridine
    • 2-bromo-6-isobutoxypyridine
    • MFCD19619752
    • DTXSID801292454
    • DB-111958
    • AKOS013279808
    • Inchi： 1S/C9H12BrNO/c1-7(2)6-12-9-5-3-4-8(10)11-9/h3-5,7H,6H2,1-2H3
    • InChI Key： VOPULGNFFAHCAZ-UHFFFAOYSA-N
    • SMILES： BrC1=CC=CC(=N1)OCC(C)C

Computed Properties

  • Exact Mass: 229.01
  • Monoisotopic Mass: 229.01
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 3
  • Complexity: 130
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 22.1A^2
  • XLogP3: 3.5

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